![molecular formula C14H8N2O B3867920 9-(hydroxyimino)-9H-fluorene-4-carbonitrile](/img/structure/B3867920.png)
9-(hydroxyimino)-9H-fluorene-4-carbonitrile
Overview
Description
9-(hydroxyimino)-9H-fluorene-4-carbonitrile, also known as HOF-CN, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a derivative of fluorene and has been found to possess several unique properties that make it a promising candidate for various applications.
Mechanism of Action
The mechanism of action of 9-(hydroxyimino)-9H-fluorene-4-carbonitrile is not well understood. However, studies have shown that it exhibits strong electron-accepting properties, which makes it a potential candidate for use in electron transport layers in OLEDs.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that it is non-toxic and has low cytotoxicity, making it a promising candidate for use in biomedical applications.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 9-(hydroxyimino)-9H-fluorene-4-carbonitrile in lab experiments is its high purity and efficiency of synthesis. However, one of the limitations is that it is a relatively new compound and there is limited research on its properties and applications.
Future Directions
There are several future directions for research on 9-(hydroxyimino)-9H-fluorene-4-carbonitrile. One area of research is in the development of new and improved synthesis methods for this compound. Another area of research is in the development of this compound-based materials for use in various scientific applications, such as OLEDs, OFETs, and organic solar cells. Additionally, further research is needed to understand the mechanism of action of this compound and its potential applications in biomedical research.
Scientific Research Applications
9-(hydroxyimino)-9H-fluorene-4-carbonitrile has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is in the development of organic light-emitting diodes (OLEDs). This compound has been found to exhibit excellent electroluminescence properties, making it a promising candidate for use in OLEDs.
Another area of research is in the development of organic semiconductors. This compound has been found to possess high charge mobility, which makes it a potential candidate for use in organic field-effect transistors (OFETs) and organic solar cells.
properties
IUPAC Name |
(9E)-9-hydroxyiminofluorene-4-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8N2O/c15-8-9-4-3-7-12-13(9)10-5-1-2-6-11(10)14(12)16-17/h1-7,17H/b16-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWWISSBCSVMCGM-JQIJEIRASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C=CC=C3C2=NO)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C\2C(=C1)C3=C(C=CC=C3/C2=N/O)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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